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Cat. No.: B184075 Get Quote

An In-Depth Technical Guide to 3-Hydroxypicolinic Acid: Chemical Properties and Structure

Introduction
3-Hydroxypicolinic acid (3-HPA) is a pyridine derivative that holds significant importance in

various scientific domains.[1] It is structurally defined as a picolinic acid molecule where a

hydrogen atom at the 3-position is substituted by a hydroxyl group.[2] This compound is widely

recognized for its critical role as a matrix material in Matrix-Assisted Laser

Desorption/Ionization (MALDI) mass spectrometry, particularly for the analysis of

oligonucleotides and oligosaccharides.[2][3] Beyond its application in analytical chemistry, 3-

HPA is a naturally occurring molecule, found in organisms like Aloe africana and Streptomyces

virginiae, and serves as an intermediate in the biosynthesis of the antibiotic virginiamycin S1.[2]

[4] This guide provides a comprehensive overview of its chemical properties, structure, and

relevant experimental protocols for researchers, scientists, and drug development

professionals.

Chemical Structure and Identification
3-Hydroxypicolinic acid belongs to the class of organic compounds known as

pyridinecarboxylic acids, which are characterized by a pyridine ring bearing a carboxylic acid

group.[5] Its structure consists of a pyridine ring with a carboxyl group at position 2 and a

hydroxyl group at position 3.

Table 1: Structural and Identification Data for 3-Hydroxypicolinic Acid
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Identifier Value

IUPAC Name 3-hydroxypyridine-2-carboxylic acid[2]

Synonyms
3-HPA, 3-Hydroxy-2-pyridinecarboxylic acid, 2-

Carboxy-3-hydroxypyridine[1][2][6]

CAS Number 874-24-8[1][7]

Canonical SMILES C1=CC(=C(N=C1)C(=O)O)O[1][2]

InChI
InChI=1S/C6H5NO3/c8-4-2-1-3-7-

5(4)6(9)10/h1-3,8H,(H,9,10)[2][4]

| InChIKey | BRARRAHGNDUELT-UHFFFAOYSA-N[2][4] |

Physicochemical Properties
The physicochemical properties of 3-HPA are crucial for its application, particularly in MALDI-

MS. It appears as light yellow needles or a white to light yellow powder.[1][3][8]

Table 2: Physicochemical Properties of 3-Hydroxypicolinic Acid

Property Value

Chemical Formula C₆H₅NO₃[1][9]

Molecular Weight 139.11 g/mol [2][8]

Melting Point 208 to 218 °C (406 to 424 °F)[1][3][10]

pKa 1.14 ± 0.50 (Predicted)[11]

| Appearance | Light yellow needles or powder[1][3] |

Solubility
The solubility of 3-HPA is a key factor in the preparation of matrix solutions for various

applications.
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Table 3: Solubility Data for 3-Hydroxypicolinic Acid

Solvent Solubility

Water Soluble (e.g., 0.25 g in 10 mL)[3][11][12]

DMSO ≥24.2 mg/mL[6]; 28 mg/mL[13]

Ethanol ≥2.36 mg/mL (with ultrasonic)[6]

PBS (pH 7.2) 10 mg/mL[4]

| DMF | 1 mg/mL[4] |

Biological Role and Applications
3-Hydroxypicolinic acid is not only a synthetic reagent but also a biologically relevant

molecule. It is an important building block in the biosynthesis of bacterial secondary

metabolites.[14] Research has shown it is an intermediate in the metabolic pathway of picolinic

acid in several microorganisms.[15] Furthermore, 3-HPA can coordinate with metal ions like

copper to form complexes that exhibit cytotoxic and antimycobacterial activities, highlighting its

potential in drug development.[8]

Its most prominent application is as a MALDI matrix, where it facilitates the soft ionization of

non-volatile biomolecules like oligonucleotides for mass spectrometry analysis.[2]
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Caption: Logical relationships of 3-Hydroxypicolinic acid.

Experimental Protocols
Synthesis of 3-Hydroxypicolinic Acid Derivatives
A common reaction involving 3-HPA is the Elbs oxidation to synthesize 3,6-dihydroxypicolinic

acid. This process demonstrates a pathway for derivatization.[15]

Protocol: Synthesis of 3,6-dihydroxypicolinic acid via Elbs Oxidation[15]
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Dissolve potassium hydroxide (15 mmol) in 10 mL of cooled water.

Add 3-Hydroxypicolinic acid (6 mmol) to the solution.

Subsequently, add potassium peroxydisulfate (3.3 mmol) as the limiting reagent to the

reaction mixture.

Stir the mixture at room temperature for 24 hours. During this time, the dipotassium salt of

the intermediate 3-hydroxypyridine-2-carboxylic acid-6-sulfate precipitates.

Filter the precipitate and wash with acetone to dry.

The intermediate is then hydrolyzed (e.g., under acidic conditions) to yield 3,6-

dihydroxypicolinic acid.

Note: This protocol describes the synthesis of a derivative starting from 3-HPA. The direct

synthesis of 3-HPA itself can be achieved via various routes, including those starting from

furan-2-yl aminoacetates.[16][17]

Analysis by High-Performance Liquid Chromatography
(HPLC)
3-HPA can be analyzed using a reverse-phase (RP) HPLC method.[18]

Protocol: HPLC Analysis of 3-Hydroxypicolinic Acid[18]

Column: Newcrom R1 HPLC column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier.

Acidifier: Phosphoric acid. For Mass Spectrometry (MS) compatible applications, phosphoric

acid should be replaced with formic acid.

Detection: UV, wavelength not specified but UV absorbance is noted at 304 nm.[4]

Application: This method is scalable and suitable for preparative separation to isolate

impurities and for pharmacokinetic studies.
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Use as a MALDI-MS Matrix
3-HPA is a preferred matrix for the analysis of oligonucleotides. A mixed matrix can also be

effective.[8]

Protocol: Preparation of 3-HPA Matrix for MALDI-TOF MS

Prepare a saturated solution of 3-Hydroxypicolinic acid in an appropriate solvent, typically

a 1:1 (v/v) mixture of acetonitrile and deionized water.

For oligonucleotide analysis, it is common to include an ammonium salt additive. Prepare a

solution of diammonium hydrogen citrate at a concentration of 50-100 mg/mL in deionized

water.

Create the final matrix solution by mixing the saturated 3-HPA solution with the diammonium

citrate solution, for instance, in a 9:1 (v/v) ratio.

Mix the analyte sample (e.g., oligonucleotides) with the matrix solution in a 1:1 ratio.

Spot approximately 1 µL of the final mixture onto the MALDI target plate.

Allow the spot to air-dry completely, permitting the formation of analyte-matrix co-crystals.

The plate is now ready for analysis in a MALDI-TOF mass spectrometer.

Matrix & Sample Preparation

Target Spotting Analysis

Prepare saturated
3-HPA solution

(e.g., in ACN/H₂O)

Mix 3-HPA and
additive solutions

Prepare additive solution
(e.g., diammonium citrate)

Mix final matrix
with analyte sample

(1:1 ratio)

Spot ~1 µL of mixture
onto MALDI plate

Air-dry to allow
co-crystallization

Analyze via
MALDI-TOF MS
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Caption: Experimental workflow for MALDI-MS using a 3-HPA matrix.

Biosynthesis Pathway
The enzymatic mechanism for the biosynthesis of 3-HPA has been elucidated, revealing a

pathway that starts from L-lysine.[14] It involves a series of enzymatic conversions rather than

a direct hydroxylation of picolinic acid. The process requires an L-lysine 2-aminotransferase, a

two-component monooxygenase, and a FAD-dependent dehydrogenase.[14] The pathway

proceeds through the hydroxylation of piperideine-2-carboxylic acid, followed by

tautomerization.[14]
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Caption: Simplified biosynthesis pathway of 3-HPA from L-lysine.

Safety and Handling
3-Hydroxypicolinic acid is classified as an irritant. It can cause skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[2][19] Standard laboratory

safety precautions, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat, should be followed when handling this chemical. It should be stored in

a cool, dry, and well-ventilated area.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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